A Technical Guide to 6-Bromo-2-naphthyl β-D-glucopyranoside: Properties, Applications, and Experimental Protocols
A Technical Guide to 6-Bromo-2-naphthyl β-D-glucopyranoside: Properties, Applications, and Experimental Protocols
For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive technical overview of 6-Bromo-2-naphthyl β-D-glucopyranoside, a chromogenic substrate widely utilized in biochemical and molecular biology research. Its primary application lies in the detection and quantification of β-glucosidase activity. This guide details its chemical and physical properties, provides an in-depth experimental protocol for its use in enzymatic assays, and outlines its mechanism of action.
Core Chemical and Physical Properties
6-Bromo-2-naphthyl β-D-glucopyranoside is a glycoside notable for its bromonaphthyl group, which serves as a chromogenic reporter upon enzymatic cleavage.[1] It is an organobromine compound and is structurally related to 6-bromo-2-naphthol.[2] Its key physical and chemical characteristics are summarized below.
| Property | Value | Reference |
| CAS Number | 15548-61-5 | [2][3][4] |
| Molecular Formula | C₁₆H₁₇BrO₆ | [2][5][6] |
| Molecular Weight | 385.21 g/mol | [2][3][5] |
| Appearance | Powder / Solid | [4][6] |
| Melting Point | 206-207 °C | [3] |
| Boiling Point | 609 °C | [3] |
| Solubility | Pyridine: 50 mg/mL, clear to slightly hazy, colorless to faintly yellow | [4][7] |
| Storage Temperature | −20°C | [3][4] |
| Purity (Assay) | ≥99% (TLC) | [4] |
Mechanism of Action and Applications
This compound functions as a versatile biochemical reagent for life science research.[5][8] It is primarily used as a chromogenic substrate for the enzyme β-glucosidase. The underlying principle of its application is an enzyme-catalyzed hydrolysis reaction.
β-glucosidase cleaves the β-glycosidic bond, releasing D-glucose and 6-bromo-2-naphthol.[9] The liberated 6-bromo-2-naphthol is not colored on its own but can be coupled with a diazonium salt, such as Fast Blue BB, in a secondary reaction. This coupling reaction produces a distinctly colored, often reddish, azo dye.[9] The intensity of the resulting color is directly proportional to the amount of 6-bromo-2-naphthol released, which in turn corresponds to the activity of the β-glucosidase enzyme in the sample.
This property makes it an invaluable tool for:
-
Enzyme Activity Assays: Quantifying β-glucosidase activity in various biological samples.[1]
-
Histochemical Staining: Localizing β-glucosidase activity in tissues and cells.
-
Microbial Identification: Differentiating microorganisms based on their enzymatic capabilities.[4]
-
Drug Discovery: Screening for inhibitors or modulators of β-glucosidase.
Experimental Protocols
The following is a generalized protocol for a colorimetric assay to determine β-glucosidase activity using 6-Bromo-2-naphthyl β-D-glucopyranoside. This protocol may require optimization depending on the specific enzyme source, purity, and experimental conditions.
3.1. Materials Required
-
6-Bromo-2-naphthyl β-D-glucopyranoside (Substrate)
-
Enzyme sample (e.g., cell lysate, purified enzyme)
-
Assay Buffer (e.g., 50 mM Sodium Acetate or Citrate buffer, pH 4.8-5.0)
-
Substrate Solvent (e.g., Pyridine or Dimethylformamide (DMF))[4][10]
-
Developer Solution: Fast Blue BB Salt dissolved in water or an appropriate buffer.
-
Stop Solution (Optional, e.g., 1 M Sodium Carbonate)[11]
-
Microplate reader or spectrophotometer
-
96-well microplate or cuvettes
3.2. Reagent Preparation
-
Substrate Stock Solution: Due to limited aqueous solubility, prepare a concentrated stock solution (e.g., 10-50 mM) of 6-Bromo-2-naphthyl β-D-glucopyranoside in pyridine or DMF.[4][10] Store at -20°C, protected from light.
-
Working Substrate Solution: Dilute the stock solution in Assay Buffer to the final desired concentration (e.g., 1-5 mM). Vortex thoroughly to ensure it is fully dissolved.
-
Developer Solution: Prepare a fresh solution of Fast Blue BB salt (e.g., 1 mg/mL) immediately before use. This solution is light-sensitive and should be kept in the dark.
-
Enzyme Sample: Prepare serial dilutions of the enzyme sample in cold Assay Buffer to ensure the final activity falls within the linear range of the assay.
3.3. Assay Procedure
-
Reaction Setup: In a 96-well plate, add your enzyme sample (e.g., 50 µL of diluted sample) to the sample wells. For the blank wells, add an equal volume of Assay Buffer.
-
Pre-incubation: Pre-incubate the plate at the desired assay temperature (e.g., 37°C or 50°C) for 5 minutes to allow the samples to reach thermal equilibrium.[11]
-
Initiate Reaction: Start the enzymatic reaction by adding the Working Substrate Solution (e.g., 50 µL) to all wells. Mix gently by tapping the plate.
-
Incubation: Incubate the plate at the assay temperature for a fixed period (e.g., 10-60 minutes). The optimal time depends on the enzyme activity and should be determined empirically to ensure the reaction remains in the linear range.
-
Color Development: Stop the enzymatic reaction (optional, depending on the need for precise timing) and initiate color development by adding the Fast Blue BB Developer Solution (e.g., 100 µL) to all wells.
-
Final Incubation: Incubate at room temperature for 10-15 minutes, protected from light, to allow the color to fully develop.
-
Measurement: Measure the absorbance of each well using a microplate reader at a wavelength appropriate for the specific azo dye formed (typically in the range of 500-560 nm).
-
Calculation: Subtract the absorbance of the blank from the absorbance of the samples to correct for background. The enzyme activity can be calculated using a standard curve prepared with known concentrations of 6-bromo-2-naphthol.
Safety and Handling
6-Bromo-2-naphthyl β-D-glucopyranoside is classified with the following GHS hazard statements:
Precautionary Statements:
-
Prevention: Wear protective gloves, eye protection, and face protection (P280).[3] Avoid breathing dust/fume/gas/mist/vapors/spray (P261).[3] Use only outdoors or in a well-ventilated area (P271).[3]
-
Response: If on skin, wash with plenty of water (P302+P352).[3] If in eyes, rinse cautiously with water for several minutes (P305+P351+P338).[3] If inhaled, remove person to fresh air and keep comfortable for breathing (P304+P340).[3]
-
Storage: Store in a well-ventilated place and keep the container tightly closed (P403+P233).[3] The recommended storage temperature is -20°C.[3][4]
References
- 1. chemimpex.com [chemimpex.com]
- 2. 6-Bromo-2-naphthalenyl beta-D-glucopyranoside | C16H17BrO6 | CID 84983 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. echemi.com [echemi.com]
- 4. 6-Bromo-2-naphthyl b- D -glucopyranoside = 99 TLC 15548-61-5 [sigmaaldrich.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. β-D-Glucopyranoside, 6-bromo-2-naphthalenyl | CymitQuimica [cymitquimica.com]
- 7. 6-BROMO-2-NAPHTHYL-BETA-D-GLUCOPYRANOSIDE CAS#: 15548-61-5 [m.chemicalbook.com]
- 8. 6-Bromo-2-naphthyl β-D-glucopyranoside | Epigenetic Therapeutic Targets [epigenetic-targets.com]
- 9. biosynth.com [biosynth.com]
- 10. Glycosynth - Naphthol AS-BI beta-D-glucopyranoside [glycosynth.co.uk]
- 11. researchgate.net [researchgate.net]
